Cas no 1822593-83-8 (2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid)

• Product Name: 2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid
• CAS No: 1822593-83-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5973688
• PubChem ID: 57090664
• Update Time: 2025-07-16

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid
• SCHEMBL5988117
• EN300-7932507
• 1822593-83-8
• 2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid

• Inchi： 1S/C9H15NO2/c10-7(8(11)12)9-3-1-6(5-9)2-4-9/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： GNOLHJDXSYSJCA-UHFFFAOYSA-N
• SMILES： OC(C(C12CCC(CC1)C2)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid (CAS No. 1822593-83-8): An Overview

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid (CAS No. 1822593-83-8) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to as BHAA for brevity, is characterized by its bicyclic framework and amino acid functionality, which endow it with a range of potential applications in drug discovery and development.

The chemical structure of 2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid consists of a bicyclo[2.2.1]heptane ring attached to an amino acid moiety. The bicyclic structure provides rigidity and conformational constraint, which can be advantageous in designing molecules with specific biological activities. The amino acid functionality, on the other hand, offers opportunities for further functionalization and derivatization, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of BHAA in various therapeutic areas. One notable application is in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. However, targeting PPIs with small molecules has been challenging due to the large and often flat interaction surfaces involved. The rigid structure of BHAA can help address this challenge by providing a scaffold that can fit into specific binding pockets, thereby modulating PPIs more effectively.

In addition to its potential as a PPI inhibitor, BHAA has shown promise in the field of enzyme inhibition. Enzymes are key targets in drug discovery, and the ability to design potent and selective inhibitors is crucial for developing effective therapies. Research has demonstrated that derivatives of BHAA can be engineered to target specific enzymes with high affinity and selectivity. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of BHAA-based inhibitors that exhibited potent inhibitory activity against a specific kinase involved in cancer progression.

The pharmacokinetic properties of BHAA have also been investigated to assess its suitability as a drug candidate. Studies have shown that BHAA exhibits favorable solubility and permeability characteristics, which are essential for oral bioavailability and systemic distribution. Furthermore, preliminary toxicity studies have indicated that BHAA is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

In the context of drug delivery, the unique structure of BHAA offers several advantages. Its rigidity can enhance the stability of drug formulations, while its amino acid functionality can facilitate conjugation with various delivery vehicles such as nanoparticles or liposomes. This dual functionality makes BHAA an attractive candidate for developing targeted drug delivery systems that can improve therapeutic outcomes while minimizing side effects.

The synthetic accessibility of BHAA is another factor that contributes to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for further optimization and scale-up processes. These synthetic methods often involve multistep reactions that can be fine-tuned to introduce various functional groups or modifications, thereby expanding the chemical space explored during lead optimization.

In conclusion, 2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid (CAS No. 1822593-83-8), or BHAA, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing molecules with specific biological activities, particularly in the areas of protein-protein interaction inhibition and enzyme inhibition. The favorable pharmacokinetic properties and synthetic accessibility further enhance its suitability as a drug candidate or building block for advanced drug delivery systems.